Cas no 436-59-9 (Dimesitylboron Fluoride)

Dimesitylboron Fluoride is an organoboron compound characterized by its mesityl-substituted boron center and fluoride ligand. This compound is notable for its stability and utility in synthetic chemistry, particularly as a fluoride source or Lewis acid catalyst in organic transformations. The steric bulk of the mesityl groups enhances its air and moisture stability compared to simpler boron fluorides, making it easier to handle and store. It is commonly employed in cross-coupling reactions, polymerization initiators, and as a precursor for other boron-containing reagents. Its robust structure and reactivity profile make it valuable for advanced applications in materials science and pharmaceutical synthesis.
Dimesitylboron Fluoride structure
Dimesitylboron Fluoride structure
Product Name:Dimesitylboron Fluoride
CAS No:436-59-9
MF:C18H22BF
MW:268.176688671112
MDL:MFCD00012203
CID:324880
PubChem ID:24858636
Update Time:2025-11-07

Dimesitylboron Fluoride Chemical and Physical Properties

Names and Identifiers

    • Borane,fluorobis(2,4,6-trimethylphenyl)-
    • DiMesitylfluoroborane
    • fluoro-bis(2,4,6-trimethylphenyl)borane
    • bis-mesitylfluroborane
    • Dimesitylboron fluoride
    • FB(2,4,6-Me3C6H2)2
    • fluorodimesitylborane
    • AKOS005255155
    • Dimesitylboron fluoride, 90%
    • CS-0181842
    • DTXSID30392743
    • dimesityl boron fluoride
    • 436-59-9
    • MFCD00012203
    • fluoro[bis(2,4,6-trimethylphenyl)]borane
    • Borane, fluorobis(2,4,6-trimethylphenyl)-
    • SCHEMBL357015
    • FS-4897
    • C18H22BF
    • dimesityifluoroborane
    • fluorobis(2,4,6-trimethylphenyl)borane
    • FT-0757347
    • Bis-(2,4,6-trimethyl-phenyl)-fluoroborane
    • D3890
    • SY052883
    • Dimesitylboron Fluoride
    • MDL: MFCD00012203
    • Inchi: 1S/C18H22BF/c1-11-7-13(3)17(14(4)8-11)19(20)18-15(5)9-12(2)10-16(18)6/h7-10H,1-6H3
    • InChI Key: WZWGERGANZMXOM-UHFFFAOYSA-N
    • SMILES: FB(C1C(C)=CC(C)=CC=1C)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 268.18000
  • Monoisotopic Mass: 268.18
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.98
  • Melting Point: 69-72 °C (lit.)
  • Boiling Point: 129°C/0.5mmHg(lit.)
  • Flash Point: 174.1°C
  • Refractive Index: 1.518
  • PSA: 0.00000
  • LogP: 3.61220
  • Solubility: Not determined

Dimesitylboron Fluoride Security Information

  • Symbol: GHS05
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3261 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S26; S27; S28; S36/37/39; S45
  • Hazardous Material Identification: C
  • Packing Group:III
  • Risk Phrases:R34
  • Packing Group:III
  • HazardClass:8
  • PackingGroup:II
  • Storage Condition:0-10°C

Dimesitylboron Fluoride Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Dimesitylboron Fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D460195-50mg
Dimesitylboron Fluoride
436-59-9
50mg
$ 50.00 2022-06-05
TRC
D460195-100mg
Dimesitylboron Fluoride
436-59-9
100mg
$ 65.00 2022-06-05
TRC
D460195-500mg
Dimesitylboron Fluoride
436-59-9
500mg
$ 95.00 2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01073-1g
Fluorodimesitylborane
436-59-9 90%
1g
¥438.0 2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA01073-5g
Fluorodimesitylborane
436-59-9 90%
5g
¥1438.0 2024-07-19
abcr
AB262382-1 g
Dimesitylfluoroborane, 98%; .
436-59-9 98%
1 g
€70.70 2023-07-20
abcr
AB262382-5 g
Dimesitylfluoroborane, 98%; .
436-59-9 98%
5 g
€176.50 2023-07-20
abcr
AB262382-25 g
Dimesitylfluoroborane, 98%; .
436-59-9 98%
25 g
€573.80 2023-07-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D3890-1G
Dimesitylfluoroborane
436-59-9 >98.0%(HPLC)
1g
¥390.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D3890-5G
Dimesitylfluoroborane
436-59-9 >98.0%(HPLC)
5g
¥990.00 2024-04-16
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD